Cas no 62784-43-4 (1,4-Naphthalenedione, 5-ethyl-)

• Product Name: 1,4-Naphthalenedione, 5-ethyl-
• CAS No: 62784-43-4
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 431462
• PubChem ID: 12336397
• Update Time: 2025-04-19

1,4-Naphthalenedione, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-ethyl-
• 5-ethylnaphthalene-1,4-dione
• AKOS006321789
• 62784-43-4
• SCHEMBL19646698
• DTXSID50491409

• Inchi： 1S/C12H10O2/c1-2-8-4-3-5-9-10(13)6-7-11(14)12(8)9/h3-7H,2H2,1H3
• InChI Key： CMYZVVRBSAQGIQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=CC=CC(CC)=C21)=O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones